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Compound of Interest

Compound Name: ent-Abacavir

Cat. No.: B1180181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ent-Abacavir is the enantiomer of Abacavir, a potent nucleoside analog reverse transcriptase

inhibitor (NRTI) used in the treatment of HIV infection.[1] As with its counterpart, ent-Abacavir
requires intracellular phosphorylation to its active triphosphate form, carbovir triphosphate

(CBV-TP), to exert its antiviral activity. CBV-TP competitively inhibits the HIV reverse

transcriptase enzyme and terminates viral DNA chain elongation.[1] Accurate and consistent

preparation of ent-Abacavir stock solutions is critical for obtaining reliable and reproducible

results in preclinical and research settings. These application notes provide detailed protocols

for the preparation, storage, and handling of ent-Abacavir stock solutions for various

experimental applications.

Data Presentation
ent-Abacavir Properties

Property Value Reference

Molecular Formula C₁₄H₁₈N₆O [1]

Molecular Weight 286.33 g/mol [2]

Appearance White to off-white solid powder [3]

Melting Point ~165 °C
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Solubility of ent-Abacavir and Abacavir
Compound Solvent Solubility Reference

ent-Abacavir
Dimethyl Sulfoxide

(DMSO)
Soluble

Methanol Slightly Soluble

Abacavir Sulfate Water ~77 mg/mL at 25°C

Water (pH 7) >80 mM at 25°C

Recommended Storage Conditions for ent-Abacavir
Stock Solutions

Storage Duration Temperature Conditions

Short-term (days to weeks) 0 - 4 °C Dry, dark

Long-term (months to years) -20 °C Dry, dark

Experimental Protocols
Protocol 1: Preparation of a 10 mM ent-Abacavir Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ent-Abacavir in DMSO,

suitable for most in vitro cell-based assays.

Materials:

ent-Abacavir powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the ent-Abacavir powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of ent-Abacavir powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 2.863 mg of ent-Abacavir (Molecular Weight

= 286.33 g/mol ).

Dissolution: Add the weighed ent-Abacavir to a sterile amber vial. Using a calibrated pipette,

add the calculated volume of anhydrous DMSO. For 2.863 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath may be required to facilitate dissolution.

Sterilization (Optional): If required for the specific application, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM ent-Abacavir stock solution to desired working

concentrations for cell-based experiments, such as antiviral efficacy or cytotoxicity assays.

Materials:

10 mM ent-Abacavir stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used
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Sterile microcentrifuge tubes or 96-well plates

Procedure:

Thawing: Thaw a single aliquot of the 10 mM ent-Abacavir stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations. It is crucial to ensure that the final concentration of

DMSO in the cell culture wells is non-toxic to the cells (typically ≤ 0.5%).

Example for a 100 µM working solution: Add 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium to make a 1 mM intermediate solution. Then, add 10 µL of the 1 mM

solution to 990 µL of cell culture medium for a final concentration of 10 µM.

Application to Cells: Add the prepared working solutions to the cell culture plates. Ensure

that a vehicle control (medium with the same final concentration of DMSO) is included in the

experiment.

Mandatory Visualizations
Signaling Pathway of ent-Abacavir's Mechanism of
Action

Host Cell HIV Replication

ent-Abacavir ent-Abacavir Monophosphate
Cellular Kinases

ent-Abacavir Diphosphate
Cellular Kinases

ent-Abacavir Triphosphate (Active Form)
Cellular Kinases

Viral RNA Viral DNA
Reverse Transcription

Reverse Transcriptase

Click to download full resolution via product page

Caption: Intracellular activation of ent-Abacavir and inhibition of HIV reverse transcriptase.

Experimental Workflow for ent-Abacavir Stock Solution
Preparation
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Caption: Workflow for the preparation of ent-Abacavir stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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